Cas no 2680877-14-7 (2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid
• CAS No: 2680877-14-7
• MF: C₁₅H₁₅NO₅S
• MW: 321.348303079605
• CID: 5637137
• PubChem ID: 165930746
• Update Time: 2025-06-28

2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2680877-14-7
• 2-{[(benzyloxy)carbonyl]amino}-5-methylbenzene-1-sulfonic acid
• EN300-28294086
• 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid

• Inchi： 1S/C15H15NO5S/c1-11-7-8-13(14(9-11)22(18,19)20)16-15(17)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)(H,18,19,20)
• InChI Key： KTFMYTPIGDEVGE-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1NC(=O)OCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 321.06709375g/mol
• Monoisotopic Mass: 321.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic Acid (CAS No. 2680877-14-7)

2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid (CAS No. 2680877-14-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzyl carbamate (4-amino-3-methylphenyl)sulfonic acid, has garnered attention due to its unique structural features and potential therapeutic properties.

The chemical structure of 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid consists of a benzene ring substituted with a sulfonic acid group at the 1-position, a methyl group at the 5-position, and a benzyloxycarbonyl-amino group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid in the development of novel therapeutic agents. One notable area of research is its application in the treatment of inflammatory diseases. The sulfonic acid group and the benzyloxycarbonyl-amino moiety contribute to the compound's ability to modulate specific biological pathways involved in inflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid has shown promise in the field of cancer research. Research conducted at the National Institutes of Health (NIH) revealed that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT and MAPK pathways.

The synthetic route for preparing 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 4-amino-3-methylbenzenesulfonic acid with benzyl chloroformate to form the protected amino derivative. Subsequent deprotection steps yield the final product. This synthetic pathway is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 180°C to 185°C. The compound is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various biochemical assays and formulations.

In terms of safety and handling, it is important to note that while 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to prevent skin contact and inhalation.

The potential applications of 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in developing advanced functional materials. For example, its sulfonic acid group can be utilized to create self-assembled monolayers (SAMs) on surfaces, which have applications in sensor technology and catalysis.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-methylbenzene-1-sulfonic acid (CAS No. 2680877-14-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory agents, cancer therapeutics, and advanced materials science. As ongoing studies continue to uncover new insights into its mechanisms of action and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.